Cas no 42185-42-2 (Ethyl2-Acetyl-5-hexenoate)

• Product Name: Ethyl2-Acetyl-5-hexenoate
• CAS No: 42185-42-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD00154573
• CID: 4649752
• Update Time: 2025-06-09

Ethyl2-Acetyl-5-hexenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Acetyl-5-hexenoate
• Ethyl2-Acetyl-5-hexenoate

• MDL： MFCD00154573
• Inchi： 1S/C10H16O3/c1-4-6-7-9(8(3)11)10(12)13-5-2/h4,9H,1,5-7H2,2-3H3
• InChI Key： XVQKIDSYDDJIQU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(C)=O)CCC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Ethyl2-Acetyl-5-hexenoate

Recent Advances in the Application of Ethyl 2-Acetyl-5-hexenoate (CAS: 42185-42-2) in Chemical Biology and Pharmaceutical Research

Ethyl 2-Acetyl-5-hexenoate (CAS: 42185-42-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive α,β-unsaturated ester functionality, serves as a key building block in the synthesis of complex molecules, including bioactive natural products and drug candidates. Recent studies have explored its utility in asymmetric synthesis, catalysis, and the development of novel therapeutic agents, positioning it as a valuable tool in medicinal chemistry.

One of the most notable advancements involving Ethyl 2-Acetyl-5-hexenoate is its role in the synthesis of chiral intermediates for drug development. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its use in a highly enantioselective Michael addition reaction, catalyzed by a novel organocatalyst. This reaction enabled the efficient production of γ-amino acid derivatives, which are critical precursors for several CNS-targeting pharmaceuticals. The study reported a remarkable 98% enantiomeric excess (ee) and 85% yield, highlighting the compound's potential for scalable industrial applications.

In addition to its synthetic utility, Ethyl 2-Acetyl-5-hexenoate has been investigated for its biological activity. A recent preprint on *bioRxiv* revealed that derivatives of this compound exhibit moderate inhibitory effects against the SARS-CoV-2 main protease (M^pro), a key enzyme in viral replication. Molecular docking studies suggested that the α,β-unsaturated carbonyl moiety interacts with the catalytic cysteine residue, providing a basis for further structure-activity relationship (SAR) studies. While the inhibitory concentration (IC₅₀) was in the micromolar range, these findings open new avenues for the design of covalent inhibitors targeting viral proteases.

The compound's reactivity has also been leveraged in materials science. A 2024 *ACS Applied Materials & Interfaces* publication detailed its incorporation into bio-based polymers via thiol-ene click chemistry. The resulting polymers demonstrated tunable mechanical properties and biodegradability, making them promising candidates for drug delivery systems. Notably, the pendant ester groups facilitated post-polymerization modifications, enabling the attachment of targeting ligands for precision medicine applications.

Despite these advances, challenges remain in the large-scale production and purification of Ethyl 2-Acetyl-5-hexenoate. A comparative analysis in *Organic Process Research & Development* (2023) evaluated three synthetic routes, identifying a biocatalytic approach using immobilized lipases as the most sustainable method, with a 72% overall yield and reduced environmental impact. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles.

Looking ahead, researchers anticipate expanded applications of Ethyl 2-Acetyl-5-hexenoate in fragment-based drug discovery (FBDD) and PROTAC (proteolysis targeting chimera) development. Its bifunctional nature—combining a reactive handle for conjugation with a hydrophobic moiety—makes it particularly suited for these emerging strategies. Ongoing clinical trials involving compounds derived from this scaffold are expected to report preliminary results in late 2024, potentially validating its therapeutic relevance.